Cas no 93328-56-4 (Naphthalen-1-yl 2-chlorobenzoate)

• Product Name: Naphthalen-1-yl 2-chlorobenzoate
• CAS No: 93328-56-4
• MF: C₁₇H₁₁ClO₂
• MW: 282.72104382515
• CID: 5018116
• Update Time: 2025-04-23

Naphthalen-1-yl 2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• naphthalen-1-yl 2-chlorobenzoate
• 1-naphthyl 2-chlorobenzoate
• IFLab1_003712
• HMS1422I16
• IDI1_009819
• Naphthalen-1-yl 2-chlorobenzoate

• Inchi： 1S/C17H11ClO2/c18-15-10-4-3-9-14(15)17(19)20-16-11-5-7-12-6-1-2-8-13(12)16/h1-11H
• InChI Key： HDLAODMVLGAYNS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(=O)OC1=CC=CC2=CC=CC=C21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 344
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Naphthalen-1-yl 2-chlorobenzoate

Introduction to Naphthalen-1-yl 2-chlorobenzoate (CAS No. 93328-56-4)

Naphthalen-1-yl 2-chlorobenzoate, identified by the chemical compound code CAS No. 93328-56-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoate derivatives, characterized by its structural integration of a naphthalene ring with a chlorobenzoyl moiety. The unique arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various applications in medicinal chemistry.

The molecular structure of Naphthalen-1-yl 2-chlorobenzoate consists of a naphthalene core substituted at the 1-position with a benzoate group, where the benzoate moiety is further modified by the presence of a chlorine atom at the 2-position. This structural configuration contributes to its reactivity and makes it a versatile building block for the synthesis of more complex molecules. The presence of both electron-donating and electron-withdrawing groups enhances its utility in various organic transformations, including nucleophilic aromatic substitution and cross-coupling reactions.

In recent years, there has been growing interest in exploring the pharmacological potential of Naphthalen-1-yl 2-chlorobenzoate and its derivatives. The benzoate group is well-known for its role in drug development, often serving as a pharmacophore in various therapeutic agents. The chlorobenzoyl moiety, on the other hand, introduces additional functional diversity, enabling further chemical modifications that can tailor the compound's biological activity. This has led to extensive research into its possible applications in treating neurological disorders, inflammatory conditions, and other diseases.

One of the most compelling aspects of Naphthalen-1-yl 2-chlorobenzoate is its role as a precursor in the synthesis of more complex bioactive molecules. Researchers have leveraged its structural features to develop novel compounds with enhanced binding affinity and improved pharmacokinetic profiles. For instance, studies have shown that derivatives of this compound exhibit promising effects as modulators of enzyme activity and receptor interactions. These findings have opened up new avenues for drug discovery and development, particularly in the quest for more effective treatments for chronic illnesses.

The synthesis of Naphthalen-1-yl 2-chlorobenzoate typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include Friedel-Crafts acylation followed by chlorination, or direct coupling reactions involving pre-formed naphthalene derivatives. The choice of methodology often depends on the availability of starting materials and the desired purity of the final product. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have also been employed to optimize yield and minimize side products.

From an industrial perspective, Naphthalen-1-yl 2-chlorobenzoate holds significant potential as an intermediate in large-scale chemical manufacturing. Its stability under various storage conditions and compatibility with standard purification techniques make it a practical choice for industrial applications. Furthermore, its role in synthesizing high-value pharmaceuticals underscores its economic importance in the chemical industry.

The safety profile of Naphthalen-1-yl 2-chlorobenzoate is another critical consideration in its application and handling. While it is not classified as a hazardous material under standard regulatory guidelines, proper precautions must be taken to ensure safe handling practices are followed. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles, as well as working in well-ventilated areas to minimize exposure to dust or vapors.

In conclusion, Naphthalen-1-yl 2-chlorobenzoate (CAS No. 93328-56-4) is a multifaceted compound with broad applications in pharmaceutical research and chemical synthesis. Its unique structural features make it an invaluable tool for developing novel therapeutic agents, while its synthetic versatility allows for diverse modifications to suit specific research needs. As advancements continue to unfold in medicinal chemistry and drug discovery, the importance of compounds like Naphthalen-1-yl 2-chlorobenzoate is expected to grow even further.